Cas no 765937-84-6 (Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester)

• Product Name: Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester
• CAS No: 765937-84-6
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 5226219
• Update Time: 2025-10-21

Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester

• Inchi： 1S/C15H12O5/c1-19-15(18)11-4-2-10(3-5-11)13-8-6-12(20-13)7-9-14(16)17/h2-9H,1H3,(H,16,17)/b9-7+
• InChI Key： NWJKBXCNCNUWOX-VQHVLOKHSA-N
• SMILES： C1(C2=CC=C(C=C2)C(OC)=O)=CC=C(/C=C/C(O)=O)O1

Additional information on Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester

Comprehensive Overview of Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester (CAS No. 765937-84-6)

The compound Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester (CAS No. 765937-84-6) is a specialized organic molecule with a unique structure that combines a benzoic acid derivative with a furanyl moiety. This compound has garnered attention in the fields of organic synthesis, pharmaceutical research, and material science due to its potential applications. Its IUPAC name reflects its complex architecture, featuring a 1-methyl ester group and a carboxyethenyl substituent, which contribute to its reactivity and functionality.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in molecules like Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester due to their potential as intermediates in the synthesis of bioactive molecules. For instance, its furanyl and carboxyethenyl groups make it a candidate for developing anti-inflammatory agents or antioxidants, aligning with the growing focus on natural product-inspired drug design.

The compound's CAS No. 765937-84-6 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its structural features, such as the 1-methyl ester and conjugated double bond, also make it a subject of interest in photochemistry and polymer science. For example, its ability to absorb UV light could be exploited in sunscreen formulations or light-sensitive materials, addressing the rising demand for eco-friendly UV filters.

From a synthetic perspective, Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester exemplifies the versatility of multicomponent reactions in modern organic chemistry. Its preparation often involves Pd-catalyzed cross-coupling or Michael addition reactions, techniques that are widely discussed in sustainable chemistry forums. These methods align with the industry's shift toward atom-economical processes, a hot topic among researchers aiming to reduce waste and energy consumption.

Another area of interest is the compound's potential role in flavor and fragrance applications. The furanyl group is known to contribute to aromatic profiles, and its derivatives are often explored in food science and perfumery. With consumers increasingly seeking natural and sustainable ingredients, CAS No. 765937-84-6 could emerge as a valuable building block for biobased fragrances or food additives.

In summary, Benzoic acid, 4-[5-[(1E)-2-carboxyethenyl]-2-furanyl]-, 1-methyl ester (CAS No. 765937-84-6) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and consumer goods. Its unique structure and reactivity make it a compelling subject for ongoing research, particularly in contexts emphasizing sustainability and innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge chemical development.